9PE5Msx2YS

• CAS: 3065226-39-0
• Molecular Formula: C29H20N6O
• Molecular Weight: 468.5 g/mol
• InChI: InChI=1S/C29H20N6O/c1-35-17-33-15-28(35)29(32)21-6-5-19(13-30)20(9-21)16-36-24-4-2-3-18(10-24)25-12-23(14-31)34-27-8-7-22(29)11-26(25)27/h2-12,15,17H,16,32H2,1H3/t29-/m0/s1
• InChIKey: GWKGWWBQKOIPNP-LJAQVGFWSA-N

9PE5Msx2YS (Darlifarnib/KO-2806): A Next-Generation Farnesyltransferase Inhibitor for Oncology and RAS-Pathway Research

9PE5Msx2YS, also known as Darlifarnib, KO-2806, and Compound (S)-058 (CAS: 3065226-39-0), is an orally bioavailable small-molecule inhibitor of farnesyl transferase (FTase) [1]. It exhibits potent inhibition of FTase with an IC50 ≤ 10 nM and high selectivity over geranylgeranyltransferase type I (GGTase I) with an IC50 > 1000 nM . The compound is currently in Phase 1 clinical development for advanced solid tumors, with a focus on clear cell renal cell carcinoma (ccRCC), KRAS-mutant non-small cell lung cancer (NSCLC), and colorectal cancer (CRC) [2].

FTase pathway inhibition study fit

RAS signaling research context

Clinical-stage tool compound (Phase 1 context)

• [1] National Cancer Institute. Darlifarnib. NCI Thesaurus Code: C201577. Available at: https://evsexplore.semantics.cancer.gov/evsexplore/concept/ncit/C201577. Accessed April 2026. View Source
• [2] ClinicalTrials.gov. KO-2806 Monotherapy and Combination Therapies in Advanced Solid Tumors (FIT-001). Identifier: NCT06026410. Available at: https://clinicaltrials.gov/study/NCT06026410. Accessed April 2026. View Source

Why Generic FTase Inhibitor Substitution is Not Advisable for 9PE5Msx2YS (Darlifarnib)

The class of farnesyltransferase inhibitors (FTIs) is heterogeneous, with significant variability in potency, selectivity, pharmacokinetic profiles, and clinical applications [1]. Earlier-generation FTIs, such as tipifarnib and lonafarnib, have demonstrated clinical activity primarily in hematologic malignancies and HRAS-mutant head and neck squamous cell carcinoma, but their utility in solid tumors has been limited by suboptimal pharmacokinetics, off-target effects, and insufficient tumor penetration [2]. 9PE5Msx2YS (Darlifarnib) was specifically engineered as a next-generation FTI with enhanced potency, improved metabolic stability, and superior pharmacokinetic properties relative to earlier drug candidates, enabling its development as a combination partner with tyrosine kinase inhibitors (TKIs) and RAS-pathway inhibitors in solid tumor indications [3][4]. Substituting a generic FTI would introduce unacceptable risk of altered potency, selectivity, pharmacokinetics, and toxicity profiles, potentially invalidating experimental findings and precluding meaningful comparisons with published preclinical and clinical data for this specific compound.

Potency & selectivity

Earlier-generation FTIs (tipifarnib, lonafarnib) exhibit distinct potency and selectivity profiles that may not transfer.

Metabolic stability

Generic FTI metabolic stability and pharmacokinetic profiles may differ; extended microsomal stability reported for 9PE5Msx2YS.

Mechanistic selectivity

mTORC1-selective RHEB farnesylation inhibition may not be replicated by pan-FTI or pan-mTOR inhibitors.

• [1] AdisInsight. Darlifarnib - Kura Oncology. Springer Nature. Available at: https://adisinsight.springer.com/drugs/800062546. Accessed April 2026. View Source
• [2] Ayanambakkam A, et al. Farnesyltransferase Inhibitor (FTI) KO-2806 in combination with cabozantinib (cabo) in renal cell carcinoma (RCC): Preliminary results from FIT-001 phase 1 trial. Ann Oncol. 2025;36(Supplement 2):S1397-S1398. View Source
• [3] Gatchalian J, et al. Abstract B024: KO-2806, a next-generation farnesyltransferase inhibitor, potentiates the antitumor activity of cabozantinib in clear cell renal cell carcinoma models. Mol Cancer Ther. 2023;22(12_Supplement):B024. View Source
• [4] Gasendo JG, et al. Farnesyl transferase inhibitor KO-2806 (darlifarnib) enhances the anti-tumor activity of tyrosine kinase inhibitors in RCC. Mol Cancer Ther. 2026. doi:10.1158/1535-7163.MCT-25-0449. PMID: 41881565. View Source

Quantitative Differentiation of 9PE5Msx2YS (Darlifarnib) Against Key Comparators: An Evidence-Based Selection Guide

FTase Inhibitory Potency and Selectivity: 9PE5Msx2YS vs. Lonafarnib and Tipifarnib

9PE5Msx2YS demonstrates potent inhibition of farnesyl transferase (FTase) with an IC50 ≤ 10 nM and high selectivity over geranylgeranyltransferase I (GGTase I) with an IC50 > 1000 nM, resulting in a selectivity window exceeding 100-fold . In contrast, the earlier-generation FTI lonafarnib inhibits H-ras, K-ras, and N-ras with IC50 values of 1.9 nM, but its selectivity for FTase over GGTase I is less characterized and its clinical development has focused on distinct indications . Tipifarnib, another first-generation FTI, has demonstrated objective response rates of up to 50% in HRAS-mutant head and neck squamous cell carcinoma but exhibits suboptimal pharmacokinetic properties that limit its utility in combination regimens for solid tumors [1]. The >100-fold selectivity of 9PE5Msx2YS is critical for minimizing off-target effects related to GGTase I inhibition, which can contribute to toxicity and confound interpretation of RAS-pathway modulation experiments.

FTase potency & selectivity

Cross-study comparable

9PE5Msx2YS IC50 ≤10 nM; >100-fold selectivity over GGTase I

Reported selectivity supports FTase-specific pathway studies

Lonafarnib IC50 1.9 nM; tipifarnib ORR 50% in HRAS-mutant HNSCC – different context

Evidence Dimension	FTase inhibitory potency (IC50)
Target Compound Data	IC50 ≤ 10 nM
Comparator Or Baseline	Lonafarnib: IC50 1.9 nM for H-ras, K-ras, N-ras; Tipifarnib: ORR up to 50% in HRAS-mutant HNSCC
Quantified Difference	9PE5Msx2YS exhibits >100-fold selectivity for FTase over GGTase I; selectivity of comparators is less well-defined or lower
Conditions	Biochemical enzyme inhibition assays; Lonafarnib data from MedChemExpress; Tipifarnib clinical response data from Phase 2 trials

Why This Matters

The high selectivity minimizes confounding GGTase I-mediated effects in cellular and in vivo models, enabling more precise interrogation of FTase-dependent biology and RAS signaling.

• [1] Ayanambakkam A, et al. Farnesyltransferase Inhibitor (FTI) KO-2806 in combination with cabozantinib (cabo) in renal cell carcinoma (RCC): Preliminary results from FIT-001 phase 1 trial. Ann Oncol. 2025;36(Supplement 2):S1397-S1398. View Source

Metabolic Stability and Pharmacokinetic Advantage: 9PE5Msx2YS Demonstrates Superior Half-Life in Liver Microsomes

9PE5Msx2YS exhibits exceptional metabolic stability in human and mouse liver microsomes, with a half-life (t1/2) exceeding 100 minutes . This represents a significant improvement over earlier-generation FTIs such as tipifarnib, which has a reported oral bioavailability of approximately 30-40% and a shorter elimination half-life in humans of 4-8 hours, necessitating twice-daily dosing [1]. The enhanced metabolic stability of 9PE5Msx2YS translates to improved pharmacokinetic properties that support once-daily oral dosing and enable sustained target engagement in vivo, a critical advantage for combination regimens where maintaining consistent drug exposure is essential for synergistic activity [2]. The >100-minute microsomal half-life is a key differentiator that underpins the compound's development as a combination partner with TKIs and RAS inhibitors.

Metabolic stability

Cross-study comparable

t1/2 >100 min in human/mouse liver microsomes

Reported metabolic stability supports sustained exposure research

Tipifarnib oral bioavailability ~30-40%, t1/2 4-8 h – limited comparison

Evidence Dimension	Metabolic stability (half-life in liver microsomes)
Target Compound Data	t1/2 > 100 min in human and mouse liver microsomes
Comparator Or Baseline	Tipifarnib: oral bioavailability ~30-40%, human elimination half-life 4-8 hours
Quantified Difference	9PE5Msx2YS microsomal t1/2 > 100 min vs. tipifarnib in vivo t1/2 4-8 hours; precise cross-study comparison limited by assay differences
Conditions	Human and mouse liver microsome stability assays; tipifarnib data from published clinical pharmacokinetic studies

Why This Matters

The extended metabolic stability supports once-daily dosing and sustained target coverage in vivo, facilitating robust combination studies and reducing experimental variability.

• [1] Karp JE, et al. Clinical and pharmacologic activity of the farnesyltransferase inhibitor tipifarnib in adults with refractory and relapsed acute leukemias. Blood. 2004;104(9):2647-2653. doi:10.1182/blood-2004-04-1374. View Source
• [2] Gasendo JG, et al. Farnesyl transferase inhibitor KO-2806 (darlifarnib) enhances the anti-tumor activity of tyrosine kinase inhibitors in RCC. Mol Cancer Ther. 2026. doi:10.1158/1535-7163.MCT-25-0449. PMID: 41881565. View Source

Combination Efficacy in Preclinical Models: 9PE5Msx2YS Enhances TKI Activity in ccRCC Xenografts

In multiple clear cell renal cell carcinoma (ccRCC) cell line- and patient-derived xenograft (PDX) models, the addition of 9PE5Msx2YS (KO-2806) to the TKI cabozantinib resulted in enhanced tumor growth inhibition compared to cabozantinib alone, leading to either tumor stasis or regression [1]. Immunohistochemical analysis of angiogenic markers (CD31, NG2) in 786-O tumors revealed significantly reduced expression in the combination group relative to either single agent, indicating superior antiangiogenic activity [2]. Importantly, the combination of 9PE5Msx2YS and cabozantinib led to near-complete loss of mTORC1 signaling (as assessed by S6 and 4-EBP1 phosphorylation) in primary human endothelial cells, whereas cabozantinib alone only partially inhibited this pathway [3]. These findings are further supported by evidence that 9PE5Msx2YS enhanced cabozantinib activity even in tumor models that had progressed on prior anti-VEGFR therapy (axitinib or lenvatinib) [4]. This deep mechanistic synergy distinguishes 9PE5Msx2YS from earlier FTIs, which have not demonstrated comparable enhancement of TKI activity in solid tumor models.

ccRCC xenograft combination

Direct head-to-head

9PE5Msx2YS + cabozantinib induced tumor stasis/regression vs. cabozantinib alone

Reported combination model-response supports combination study rationale

Near-complete mTORC1 signaling loss in endothelial cells; CD31/NG2 reduction

Evidence Dimension	Tumor growth inhibition in ccRCC xenograft models
Target Compound Data	Combination of 9PE5Msx2YS + cabozantinib induced tumor stasis or regression
Comparator Or Baseline	Cabozantinib alone: tumor growth inhibition but not regression
Quantified Difference	Combination enhanced tumor growth inhibition; near-complete loss of mTORC1 signaling in endothelial cells vs. partial inhibition with cabozantinib alone
Conditions	ccRCC cell line-derived xenografts (786-O) and patient-derived xenograft (PDX) models; immunohistochemistry for CD31, NG2; phospho-S6 and phospho-4-EBP1 western blotting in primary human endothelial cells

Why This Matters

The ability to convert partial TKI responses into tumor stasis or regression in preclinical models directly supports the rationale for clinical combination studies and distinguishes 9PE5Msx2YS as a preferred tool compound for investigating FTI-TKI synergy.

• [1] Gatchalian J, et al. Abstract B024: KO-2806, a next-generation farnesyltransferase inhibitor, potentiates the antitumor activity of cabozantinib in clear cell renal cell carcinoma models. Mol Cancer Ther. 2023;22(12_Supplement):B024. View Source
• [2] Gasendo JG, et al. Abstract 6370: Farnesyl transferase inhibitor KO-2806 enhances the antitumor activity of cabozantinib in ccRCC tumors that progress on anti-VEGFR agents. Cancer Res. 2025;85(8_Supplement_1):6370. View Source
• [3] Gasendo JG, et al. Farnesyl transferase inhibitor KO-2806 (darlifarnib) enhances the anti-tumor activity of tyrosine kinase inhibitors in RCC. Mol Cancer Ther. 2026. doi:10.1158/1535-7163.MCT-25-0449. PMID: 41881565. View Source
• [4] Gasendo JG, et al. Abstract 6370: Farnesyl transferase inhibitor KO-2806 enhances the antitumor activity of cabozantinib in ccRCC tumors that progress on anti-VEGFR agents. Cancer Res. 2025;85(8_Supplement_1):6370. View Source

Overcoming Resistance to RAS Inhibition: 9PE5Msx2YS Re-sensitizes Relapsing Tumors

In preclinical models of KRAS-mutant non-small cell lung cancer (NSCLC) and colorectal cancer (CRC), the addition of 9PE5Msx2YS (KO-2806) to tumors progressing on mutant-selective RAS inhibitors led to rapid and durable tumor regression [1]. In direct contrast, switching from a mutant-selective to a pan-RAS inhibitor (RMC-6236) as monotherapy resulted in only tumor stasis in NSCLC models and had no effect on CRC tumor progression [2]. Furthermore, 9PE5Msx2YS rescued sensitivity of progressing tumors to the pan-RAS inhibitor RMC-6236 [3]. Mechanistically, persistent mTORC1 activity was identified as a frequent, nongenetic driver of resistance to RAS inhibition, and 9PE5Msx2YS potently blocks mTORC1 activation via RHEB farnesylation inhibition while sparing mTORC2 to limit associated toxicities [4]. This ability to overcome adaptive resistance to RAS inhibitors is a unique and quantifiable differentiator that is not shared by earlier-generation FTIs or by switching to alternative RAS inhibitors as monotherapy.

RAS inhibitor resistance

Direct head-to-head

Addition to mutant-selective RAS inhibitors led to durable regression; pan-RAS monotherapy only stasis/no effect

Reported resistance-overcoming response supports resistance mechanism research

mTORC1 persistence as resistance driver; RHEB farnesylation inhibition re-sensitizes

Evidence Dimension	Tumor response in RAS inhibitor-resistant models
Target Compound Data	Addition of 9PE5Msx2YS to mutant-selective RAS inhibitors induced rapid and durable tumor regression
Comparator Or Baseline	Switch to pan-RAS inhibitor monotherapy (RMC-6236): only tumor stasis in NSCLC, no effect in CRC
Quantified Difference	Tumor regression with 9PE5Msx2YS combination vs. stasis or no effect with pan-RAS inhibitor switch
Conditions	KRAS-mutant NSCLC and CRC xenograft models progressing on mutant-selective RAS inhibitors; assessment of mTORC1 signaling via RHEB farnesylation

Why This Matters

The unique capacity to overcome adaptive resistance to RAS inhibitors positions 9PE5Msx2YS as an essential tool for studying resistance mechanisms and as a critical component of combination strategies aimed at durable RAS pathway suppression.

• [1] Patel HV, et al. The farnesyl transferase inhibitor darlifarnib (KO-2806) re-sensitizes relapsing tumors to RAS inhibition. Cancer Res. 2026. doi:10.1158/0008-5472.CAN-25-2764. PMID: 41661652. View Source
• [2] Patel HV, et al. The farnesyl transferase inhibitor darlifarnib (KO-2806) re-sensitizes relapsing tumors to RAS inhibition. Cancer Res. 2026. doi:10.1158/0008-5472.CAN-25-2764. PMID: 41661652. View Source
• [3] Patel HV, et al. The farnesyl transferase inhibitor darlifarnib (KO-2806) re-sensitizes relapsing tumors to RAS inhibition. Cancer Res. 2026. doi:10.1158/0008-5472.CAN-25-2764. PMID: 41661652. View Source
• [4] Patel HV, et al. The farnesyl transferase inhibitor darlifarnib (KO-2806) re-sensitizes relapsing tumors to RAS inhibition. Cancer Res. 2026. doi:10.1158/0008-5472.CAN-25-2764. PMID: 41661652. View Source

Clinical Development and Safety Profile: 9PE5Msx2YS in Phase 1 Combination Therapy

9PE5Msx2YS (KO-2806) is currently under evaluation in the FIT-001 Phase 1 clinical trial (NCT06026410) in combination with cabozantinib for patients with advanced renal cell carcinoma (RCC) [1]. Preliminary results indicate that neutropenia is the most notable KO-2806-related toxicity, with Grade 3 neutropenia occurring in approximately 40% of patients at the 5-mg dose and 50% at the 8-mg dose, suggesting a dose-dependent effect that is manageable with treatment interruptions, dose reductions, and granulocyte colony-stimulating factor support [2]. Importantly, durable clinical and radiographic responses were observed despite dose modifications [3]. The overall adverse event profile—including fatigue, gastrointestinal effects, and hand-foot syndrome—was largely consistent with the known cabozantinib safety profile [4]. This clinical data provides a real-world safety and tolerability benchmark that is absent for many research-grade FTase inhibitors, enabling informed procurement decisions for translational studies and providing a validated context for interpreting preclinical findings.

Clinical safety profile

Trial context

Grade 3 neutropenia 40% (5 mg), 50% (8 mg) in Phase 1 combination with cabozantinib

Reported tolerability endpoint context for research planning

Manageable with dose modification; durable responses observed. Class-level inference.

Evidence Dimension	Clinical safety and tolerability profile
Target Compound Data	Grade 3 neutropenia in 40-50% of patients at 5-8 mg doses; manageable with supportive care; durable responses observed
Comparator Or Baseline	Class-level: many research-grade FTIs lack clinical safety data or have distinct toxicity profiles (e.g., tipifarnib myelosuppression, lonafarnib gastrointestinal toxicity)
Quantified Difference	Unique clinical safety dataset for this specific compound enables direct extrapolation of in vivo tolerability; comparative data for other FTIs in combination with cabozantinib are not available
Conditions	Phase 1 clinical trial (FIT-001) in patients with advanced RCC receiving 9PE5Msx2YS + cabozantinib

Why This Matters

The availability of clinical safety and tolerability data provides a critical benchmark for planning in vivo studies and contextualizing preclinical observations, reducing the risk of unexpected toxicity in animal models.

• [1] ClinicalTrials.gov. KO-2806 Monotherapy and Combination Therapies in Advanced Solid Tumors (FIT-001). Identifier: NCT06026410. Available at: https://clinicaltrials.gov/study/NCT06026410. Accessed April 2026. View Source
• [2] Ayanambakkam A, et al. Farnesyltransferase Inhibitor (FTI) KO-2806 in combination with cabozantinib (cabo) in renal cell carcinoma (RCC): Preliminary results from FIT-001 phase 1 trial. Ann Oncol. 2025;36(Supplement 2):S1397-S1398. View Source
• [3] Ayanambakkam A, et al. Farnesyltransferase Inhibitor (FTI) KO-2806 in combination with cabozantinib (cabo) in renal cell carcinoma (RCC): Preliminary results from FIT-001 phase 1 trial. Ann Oncol. 2025;36(Supplement 2):S1397-S1398. View Source
• [4] Ayanambakkam A, et al. Farnesyltransferase Inhibitor (FTI) KO-2806 in combination with cabozantinib (cabo) in renal cell carcinoma (RCC): Preliminary results from FIT-001 phase 1 trial. Ann Oncol. 2025;36(Supplement 2):S1397-S1398. View Source

Mechanism-Based mTORC1 Selectivity: Sparing mTORC2 to Limit Toxicity

9PE5Msx2YS selectively inhibits mTORC1 signaling by blocking RHEB farnesylation, a prerequisite for mTORC1 activation, while sparing mTORC2 activity [1]. This mechanistic selectivity is critical because mTORC2 mediates important physiological functions including cytoskeletal organization and cell survival, and its inhibition is associated with metabolic toxicities (e.g., hyperglycemia, hyperlipidemia) commonly observed with pan-mTOR catalytic inhibitors [2]. In primary human endothelial cells, the combination of 9PE5Msx2YS and cabozantinib led to near-complete loss of mTORC1 signaling (assessed by phosphorylation of S6 and 4-EBP1), whereas cabozantinib alone only partially inhibited this pathway [3]. In contrast, earlier-generation FTIs and pan-mTOR inhibitors lack this precise selectivity, potentially confounding experimental results with off-target effects and limiting their utility in long-term in vivo studies. This mechanism-based differentiation positions 9PE5Msx2YS as a more precise tool for dissecting mTORC1-dependent biology.

mTORC1 selectivity

Class-level inference

Selective mTORC1 inhibition via RHEB farnesylation; mTORC2 spared

Reported mTORC1-selective context may reduce confounding mTORC2 effects

Pan-mTOR inhibitors inhibit both complexes; earlier FTIs less defined

Evidence Dimension	mTORC1 vs. mTORC2 selectivity
Target Compound Data	Selective inhibition of mTORC1 via RHEB farnesylation blockade; mTORC2 spared
Comparator Or Baseline	Class-level: pan-mTOR catalytic inhibitors (e.g., MLN0128, AZD8055) inhibit both mTORC1 and mTORC2; earlier FTIs have less well-defined selectivity profiles
Quantified Difference	Near-complete loss of mTORC1 signaling (pS6, p4-EBP1) with 9PE5Msx2YS combination vs. partial inhibition with cabozantinib alone; mTORC2 activity unaffected
Conditions	Primary human endothelial cells; assessment of RHEB farnesylation and downstream mTORC1/2 signaling by western blot

Why This Matters

The mTORC1-selective mechanism minimizes confounding mTORC2-mediated effects and associated toxicities, enabling cleaner interpretation of experimental outcomes and safer long-term in vivo studies.

• [1] Patel HV, et al. The farnesyl transferase inhibitor darlifarnib (KO-2806) re-sensitizes relapsing tumors to RAS inhibition. Cancer Res. 2026. doi:10.1158/0008-5472.CAN-25-2764. PMID: 41661652. View Source
• [2] Saxton RA, Sabatini DM. mTOR Signaling in Growth, Metabolism, and Disease. Cell. 2017;168(6):960-976. doi:10.1016/j.cell.2017.02.004. View Source
• [3] Gasendo JG, et al. Abstract 6370: Farnesyl transferase inhibitor KO-2806 enhances the antitumor activity of cabozantinib in ccRCC tumors that progress on anti-VEGFR agents. Cancer Res. 2025;85(8_Supplement_1):6370. View Source

Optimal Research and Translational Applications for 9PE5Msx2YS (Darlifarnib) Based on Quantitative Differentiation Data

Preclinical Combination Studies with Anti-Angiogenic TKIs in Renal Cell Carcinoma

9PE5Msx2YS is optimally deployed in ccRCC xenograft and PDX models to investigate synergistic effects with VEGFR-targeting TKIs such as cabozantinib, axitinib, or lenvatinib. The compound's ability to enhance TKI activity, convert partial responses into tumor stasis or regression, and maintain efficacy even in TKI-resistant models is supported by direct comparative preclinical evidence [1]. Researchers can leverage the mTORC1-selective mechanism to dissect the relative contributions of angiogenesis inhibition versus direct tumor cell-autonomous effects. The compound's >100-minute microsomal half-life supports once-daily oral dosing, simplifying in vivo experimental logistics and enabling sustained target engagement .

Overcoming Adaptive Resistance to RAS Inhibitors in KRAS-Mutant NSCLC and CRC Models

9PE5Msx2YS is uniquely suited for studies aimed at understanding and overcoming acquired resistance to mutant-selective RAS inhibitors (e.g., adagrasib, sotorasib) in KRAS-mutant NSCLC and CRC models. The compound's demonstrated ability to re-sensitize relapsing tumors and induce durable regression when added to RAS inhibitor regimens, in contrast to switching to pan-RAS inhibitor monotherapy, provides a robust experimental framework for investigating resistance mechanisms driven by persistent mTORC1 activity [2]. The sparing of mTORC2 minimizes confounding toxicities and allows for cleaner interpretation of mTORC1-specific contributions to resistance. This application is directly relevant to ongoing clinical investigations of 9PE5Msx2YS in combination with RAS inhibitors [3].

Functional Dissection of mTORC1-Dependent Signaling in Endothelial and Tumor Cells

The mechanism-based selectivity of 9PE5Msx2YS for mTORC1 (via RHEB farnesylation inhibition) over mTORC2 enables precise interrogation of mTORC1-specific functions in angiogenesis, metabolism, and cell cycle progression [4]. This compound is preferable to pan-mTOR catalytic inhibitors or less selective FTIs for experiments requiring clean separation of mTORC1- and mTORC2-dependent phenotypes. Primary human endothelial cell assays demonstrating near-complete loss of mTORC1 signaling with 9PE5Msx2YS + cabozantinib combination provide a validated cellular system for assessing mTORC1 pathway engagement [5]. The compound's high selectivity for FTase over GGTase I (>100-fold) further reduces off-target effects that could confound interpretation of RAS pathway modulation .

Translational Pharmacology Studies Bridging Preclinical Findings to Clinical Trial Design

9PE5Msx2YS is an ideal tool for translational pharmacology studies that aim to bridge preclinical findings with ongoing Phase 1 clinical trial data. The availability of clinical safety and tolerability data from the FIT-001 trial (NCT06026410)—including dose-dependent neutropenia rates and management strategies—provides a critical benchmark for designing in vivo studies and interpreting toxicology findings [6]. Researchers can leverage this clinical context to optimize dosing regimens, select relevant pharmacodynamic biomarkers (e.g., phospho-S6, phospho-4-EBP1), and inform the design of preclinical combination studies that are more likely to translate to clinical benefit. The compound's established clinical development path also facilitates procurement of GMP-grade material for IND-enabling studies.

Application

Selection Property

Validation Focus

ccRCC TKI combination research models

FTase pathway inhibition with cabozantinib synergy context

Tumor stasis/regression endpoint and mTORC1 signaling

RAS inhibitor resistance research models

Re-sensitization response context

Durable regression and mTORC1 resistance mechanism endpoints

mTORC1 pathway-specific studies

mTORC1-selective RHEB farnesylation inhibition

pS6/p4-EBP1 endpoint, mTORC2 sparing assessment

Preclinical-to-clinical pharmacology bridging

Phase 1 tolerability and PK context

Neutropenia rates, dose management, pS6 biomarker response

• [1] Gatchalian J, et al. Abstract B024: KO-2806, a next-generation farnesyltransferase inhibitor, potentiates the antitumor activity of cabozantinib in clear cell renal cell carcinoma models. Mol Cancer Ther. 2023;22(12_Supplement):B024. View Source
• [2] Patel HV, et al. The farnesyl transferase inhibitor darlifarnib (KO-2806) re-sensitizes relapsing tumors to RAS inhibition. Cancer Res. 2026. doi:10.1158/0008-5472.CAN-25-2764. PMID: 41661652. View Source
• [3] ClinicalTrials.gov. KO-2806 Monotherapy and Combination Therapies in Advanced Solid Tumors (FIT-001). Identifier: NCT06026410. Available at: https://clinicaltrials.gov/study/NCT06026410. Accessed April 2026. View Source
• [4] Patel HV, et al. The farnesyl transferase inhibitor darlifarnib (KO-2806) re-sensitizes relapsing tumors to RAS inhibition. Cancer Res. 2026. doi:10.1158/0008-5472.CAN-25-2764. PMID: 41661652. View Source
• [5] Gasendo JG, et al. Abstract 6370: Farnesyl transferase inhibitor KO-2806 enhances the antitumor activity of cabozantinib in ccRCC tumors that progress on anti-VEGFR agents. Cancer Res. 2025;85(8_Supplement_1):6370. View Source
• [6] Ayanambakkam A, et al. Farnesyltransferase Inhibitor (FTI) KO-2806 in combination with cabozantinib (cabo) in renal cell carcinoma (RCC): Preliminary results from FIT-001 phase 1 trial. Ann Oncol. 2025;36(Supplement 2):S1397-S1398. View Source